Cas no 2097889-64-8 (N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide)

• Product Name: N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide
• CAS No: 2097889-64-8
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 5468163
• Update Time: 2025-10-28

N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide
• N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-2,2-dimethylpropanamide

• Inchi： 1S/C13H21NO3S/c1-13(2,3)12(16)14-8-11(17-6-5-15)10-4-7-18-9-10/h4,7,9,11,15H,5-6,8H2,1-3H3,(H,14,16)
• InChI Key： VPGRPHFUSZHJAR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(C)(C)C)=O)OCCO

Computed Properties

• Exact Mass: 271.12421471 g/mol
• Monoisotopic Mass: 271.12421471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.8
• Molecular Weight: 271.38

Additional information on N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide

Research Briefing on N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide (CAS: 2097889-64-8)

In recent years, the compound N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide (CAS: 2097889-64-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiophene ring and a hydroxyethoxy moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain enzymes involved in inflammatory responses, making it a candidate for anti-inflammatory drug development. Additionally, preliminary in vitro studies have demonstrated its ability to interact with cellular receptors, suggesting possible applications in neurodegenerative diseases.

Recent in vivo studies have further explored the compound's pharmacokinetics and toxicity profile. Results indicate favorable bioavailability and a manageable safety profile at therapeutic doses. These findings are critical for advancing the compound into preclinical trials, where its efficacy and safety will be further evaluated in animal models.

In conclusion, N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide represents a promising candidate for future drug development. Its unique chemical structure and demonstrated biological activity warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts are expected to shed light on its mechanisms of action and possible clinical applications, positioning it as a valuable asset in the pharmaceutical industry.